1,2-Bis(2-aminoethylthio)ethane

• IUPAC Name: 2-[2-(2-aminoethylsulfanyl)ethylsulfanyl]ethanamine
• InChI: InChI=1S/C6H16N2S2/c7-1-3-9-5-6-10-4-2-8/h1-8H2
• InChI Key: JFODQDKKGQHJBB-UHFFFAOYSA-N
• Canonical SMILES: C(CSCCSCCN)N
• Molecular Formula: C6H16N2S2
• DSSTOX Substance ID: DTXSID00175282
• Molecular Weight: 180.3 g/mol
• CAS RN: 21057-05-6

Description

Synthesis Analysis

The synthesis of 1,2-Bis(2-aminoethylthio)ethane and related compounds often involves the reaction of ethylenediamine with various sulfur-containing compounds. A notable method includes catalytic hydrogenation processes where, for example, 1,2-bis-(o-nitrophenoxy)ethane is converted into 1,2-bis-(o-aminophenoxy)ethane in the presence of Pd/C catalyst, achieving high purity (99.6%) and yield (up to 90%) (Chen Hong-bo, 2011).

Molecular Structure Analysis

The molecular structure of compounds related to this compound often features intricate hydrogen bonding and crystalline arrangements. For instance, the structure of trans-bis(ethane-1,2-dithiolato[2−]-S,S′)bis(3-aminopyrazole)tin(IV) showcases discrete, monomeric, trans-octahedral units with no significant intermolecular contacts, highlighting the complex structural possibilities of such compounds (Bandoli et al., 1993).

Chemical Reactions and Properties

This compound and its derivatives participate in various chemical reactions, including complex formation with metals. For example, complexes with transition metals (NiII, CoII, CuII) have been synthesized, indicating the compound's potential as a ligand in coordination chemistry (Beloglazkina et al., 2008). These reactions often result in compounds with unique electrochemical characteristics, suggesting applications in catalysis and materials science.

Scientific Research Applications

• Structure and Molecular Interactions : The structure of compounds related to 1,2-Bis(2-aminoethylthio)ethane has been extensively studied. For instance, Bandoli et al. (1993) analyzed the structure of a similar compound, trans-bis(ethane-1,2- dithiolato[2−]-S,S′)bis(3-aminopyrazole)tin(IV), which forms discrete, monomeric, trans-octahedral units. Such structural insights are crucial in understanding the chemical and physical properties of these compounds (Bandoli, Dolmella, Peruzzo, & Plazzogna, 1993).

• Polyaddition Behavior : The polyaddition behavior of bis(five- and six-membered cyclic carbonate)s with diamines, including derivatives of this compound, was studied by Tomita et al. (2001). They found differences in reactivity and molecular weight of the resulting polymers based on the structure of the starting materials. This research has implications for the development of new polymers with specific properties (Tomita, Sanda, & Endo, 2001).

• Crystal Structure Analysis : The crystal structure of derivatives of this compound, like 1,2-bis­(2-amino­phen­oxy)ethane, has been examined, revealing intermolecular interactions and hydrogen-bonding patterns. These studies provide insight into the potential applications of these compounds in crystal engineering and materials science (Rademeyer, Barkhuizen, Kruger, & Maguire, 2005).

• Catalytic Applications : In 2014, Prakash et al. explored half-sandwich complexes of Rh(III) and Ir(III) with bis(chalcogenoethers), including derivatives of this compound. These complexes showed potential in catalytic Oppenauer-Type Oxidation and Transfer Hydrogenation, indicating their utility in organic synthesis and catalysis (Prakash, Sharma, Joshi, Gupta, & Singh, 2014).

• Electrochemical Properties and Applications : The electrochemical characterization of metal complexes with derivatives of this compound has been a subject of research, providing insights into their potential applications in electrochemistry and materials science. For instance, the study by Temel et al. (2012) on thio Schiff base ligand and its metal complexes opened avenues in the fabrication of organic–inorganic hybrid devices (Temel, Paşa, Ocak, Yilmaz, Demir, & Özdemir, 2012).

• Synthesis and Chemical Reactions : Research into the synthesis and chemical reactions of compounds related to this compound provides valuable knowledge for chemical synthesis. For example, the work by Andrianov et al. (1973) on the reaction of 1,2-bis(methyldichlorosilyl)ethane with ammonia and amines contributes to our understanding of organosilicon chemistry (Andrianov, Kotrelev, Prudnik, & Lukovnikov, 1973).

Safety and Hazards

The safety data sheet for a similar compound, 1,2-bis(2-aminophenoxy)-ethane-N,N,N’,N’-tetraacetic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.